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Compound of Interest

Compound Name: 4-Aminonicotinic acid
CAS No.: 7418-65-7
Cat. No.: B162810
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 4-
Aminonicotinic acid (IUPAC name: 4-aminopyridine-3-carboxylic acid), a key intermediate in
pharmaceutical and chemical research. This document details the expected Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with detailed
experimental protocols for acquiring such spectra.

Chemical Structure and Properties

e Chemical Formula: CeHsN202

Molecular Weight: 138.12 g/mol [1]

CAS Number: 7418-65-7[1]

Appearance: White to light yellow or faint brown powder/crystals[1]

Melting Point: 307-312 °C[1]
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Spectroscopic Data

The following sections present the expected spectroscopic data for 4-Aminonicotinic acid,
summarized in clear, tabular formats for ease of reference and comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.
For 4-Aminonicotinic acid, both *H and 3C NMR are essential for confirming the arrangement
of protons and carbon atoms.

H NMR (Proton NMR) Data (Predicted)

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
~8.5 Doublet 1H H-2
~8.2 Doublet 1H H-6
~6.8 Doublet 1H H-5
~6.5 Broad Singlet 2H -NH:2
~11-13 Broad Singlet 1H -COOH

Note: Predicted values are based on the analysis of similar pyridine-based compounds. Actual
chemical shifts can vary depending on the solvent and concentration.

13C NMR (Carbon-13) NMR Data

The following predicted data was obtained for a sample in D20 at 900 MHz.
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Chemical Shift (6) ppm

Assignment

169.51 C=0 (Carboxylic Acid)
155.15 C-4
152.09 C-2
140.04 C-6
132.04 C-3
108.77 C-5

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

FT-IR Peak Table

Wavenumber (cm~12) Intensity Assignment
3500-3300 Strong, Broad N-H stretching (Amino group)
O-H stretching (Carboxylic
3300-2500 Strong, Very Broad )
acid)
C=0 stretching (Carboxylic
~1700-1680 Strong )
acid)
~1640-1600 Medium N-H bending (Amino group)
) C=C and C=N stretching
~1600, ~1470 Medium-Strong o
(Pyridine ring)
i C-N stretching (Aromatic
~1300-1200 Medium _
amine)
~900-675 Medium-Strong C-H bending (Aromatic ring)
Mass Spectrometry (MS)
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Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, which helps in determining the molecular weight and elucidating the structure.

GC-MS Fragmentation Data

m/z Ratio Relative Intensity Assignment

138 Moderate [M]* (Molecular lon)
121 Moderate [M-OH]*

93 High [M-COOH]*

66 Moderate [CaHaN]*+

Experimental Protocols

This section outlines the detailed methodologies for acquiring the spectroscopic data presented
above.

NMR Spectroscopy Protocol

Sample Preparation:

Weigh approximately 5-10 mg of 4-Aminonicotinic acid.

Dissolve the sample in a suitable deuterated solvent (e.g., DMSO-de, D20) in a clean, dry
NMR tube to a final volume of approximately 0.6-0.7 mL.

Add a small amount of a reference standard, such as tetramethylsilane (TMS), if not already

present in the solvent.

Cap the NMR tube and gently invert several times to ensure a homogenous solution.
1H and 3C NMR Acquisition:

e Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for
better resolution.
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e 'H NMR Parameters:
o Pulse Program: Standard single-pulse sequence.
o Spectral Width: Typically 0-15 ppm.
o Number of Scans: 16-64 scans, depending on the sample concentration.
o Relaxation Delay: 1-2 seconds.
e 13C NMR Parameters:
o Pulse Program: Proton-decoupled single-pulse sequence.
o Spectral Width: Typically 0-200 ppm.

o Number of Scans: 1024 or more scans are often required due to the low natural
abundance of 13C.

o Relaxation Delay: 2-5 seconds.

IR Spectroscopy Protocol

Sample Preparation (KBr Pellet Method):

e Grind a small amount (1-2 mg) of 4-Aminonicotinic acid with approximately 100-200 mg of
dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine,
homogeneous powder is obtained.

o Transfer a portion of the mixture to a pellet press.

o Apply pressure (typically several tons) to form a thin, transparent or translucent pellet.
FT-IR Acquisition:

o Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

e Parameters:
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[e]

Spectral Range: 4000-400 cm™1.

Resolution: 4 cm~—1.

(¢]

Number of Scans: 16-32 scans.

[¢]

[¢]

Background: A background spectrum of the empty sample compartment or a pure KBr
pellet should be collected and subtracted from the sample spectrum.

Mass Spectrometry Protocol

Sample Preparation (for GC-MS):

o Prepare a dilute solution of 4-Aminonicotinic acid in a volatile organic solvent (e.g.,
methanol, dichloromethane). The concentration should be in the range of 10-100 pg/mL.

e For compounds with low volatility, derivatization (e.qg., silylation) may be necessary to
increase volatility and thermal stability.

GC-MS Acquisition:

e Gas Chromatograph (GC) Conditions:

o

Injection Volume: 1 pL.

[¢]

Injector Temperature: 250-280 °C.

Carrier Gas: Helium at a constant flow rate.

[¢]

[e]

Oven Temperature Program: Start at a lower temperature (e.g., 50-100 °C), hold for a few
minutes, and then ramp up to a higher temperature (e.g., 250-300 °C) to ensure elution of
the compound.

e Mass Spectrometer (MS) Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan from m/z 35 to 500.
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o lon Source Temperature: 200-230 °C.

Workflow and Logical Relationships

The following diagrams illustrate the logical workflow for the spectroscopic analysis of 4-
Aminonicotinic acid.

Sample Preparation

4-Aminonicotinic Acid Sample

Dissolve in
Volatile Solvent

Dissolve in
Deuterated Solvent

Prepare KBr Pellet

Data Acquisition
\ \ \
NMR Spectrometer
(H and C) FT-IR Spectrometer GC-MS System
Data Analysis
\ \
Peak Integration & Functional Group ‘/ Fragmentation
Chemical Shift Analysis Identification / Pattern Analysis

Structure Elucidation
Y

Confirm Structure of

4-Aminonicotinic Acid

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b162810/docs?utm_src=pdf-body#spectroscopic-profile-of-4-aminonicotinic-acid-a-technical-guide
https://www.benchchem.com/product/b162810/docs?utm_src=pdf-body#spectroscopic-profile-of-4-aminonicotinic-acid-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162810?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Workflow for the spectroscopic analysis of 4-Aminonicotinic acid.
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Caption: Logical relationships in the spectroscopic identification of 4-Aminonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Spectroscopic Profile of 4-Aminonicotinic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162810/docs#spectroscopic-profile-of-4-
aminonicotinic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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